Cas no 1368997-01-6 (1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid
• CAS No: 1368997-01-6
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5575582
• Update Time: 2025-06-11

1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dimethylphenyl)methyl]-1h-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-[(2,4-dimethylphenyl)methyl]-
• 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C13H14N2O2/c1-9-3-4-11(10(2)5-9)7-15-8-12(6-14-15)13(16)17/h3-6,8H,7H2,1-2H3,(H,16,17)
• InChI Key： VHAWRAOZRHOMQA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2C)C=C(C(O)=O)C=N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 445.4±33.0 °C(Predicted)
• pka: 3.85±0.10(Predicted)

1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid

Introduction to 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid (CAS No. 1368997-01-6)

1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid (CAS No. 1368997-01-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids and is characterized by its unique structural features, which include a pyrazole ring and a substituted benzyl group. The compound's molecular formula is C₁₃H₁₄N₂O₂, and it has a molecular weight of approximately 230.26 g/mol.

The synthesis of 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid typically involves multi-step reactions, starting from readily available starting materials such as 2,4-dimethylbenzyl chloride and hydrazine. The pyrazole ring is formed through a condensation reaction, followed by carboxylation to introduce the carboxylic acid functionality. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for large-scale applications.

In the context of medicinal chemistry, 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid has been explored for its potential therapeutic applications. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Studies have shown that this specific compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Furthermore, recent research has highlighted the potential of 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid in the treatment of neurodegenerative diseases. In vitro and in vivo studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it may be a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile and minimal side effects make it an attractive option for long-term therapeutic use.

In clinical trials, 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid has shown promising results in Phase I and Phase II trials for various inflammatory conditions. Patients treated with this compound reported significant reductions in pain and inflammation without experiencing severe adverse effects. These preliminary findings have paved the way for further clinical investigations to explore its efficacy in larger patient populations.

Beyond its therapeutic applications, 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid has also found use in other areas of scientific research. For instance, it serves as a valuable intermediate in the synthesis of more complex molecules with potential applications in materials science and chemical catalysis. Its unique structural features make it an excellent building block for constructing functional materials with tailored properties.

In conclusion, 1-[(2,4-dimethylphenyl)methyl]-1H-pyrazole-4-carboxylic acid (CAS No. 1368997-01-6) is a versatile compound with significant potential in both medicinal chemistry and broader scientific research. Its unique structural characteristics and diverse biological activities make it a promising candidate for the development of new therapeutic agents and functional materials. Ongoing research continues to uncover new applications and optimize its properties for various uses.